2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone

• Molecular Formula: C15H11ClN4O
• Molecular Weight: 298.73 g/mol
• IUPAC Name: 2-[5-(4-chlorophenyl)tetrazol-1-yl]-1-phenylethanone
• InChI: InChI=1S/C15H11ClN4O/c16-13-8-6-12(7-9-13)15-17-18-19-20(15)10-14(21)11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key: AECUEKGYZWMQFJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)CN2C(=NN=N2)C3=CC=C(C=C3)Cl

Description

2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone, also known as TATP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TATP is a tetrazole-based compound that has been shown to have potential applications in various fields, including medicine, material science, and catalysis.

Scientific Research Applications

2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone has been studied extensively in scientific research due to its unique properties. One of the most promising applications of 2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone is in the development of new drugs. 2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone has been shown to have antitumor activity and can inhibit the growth of cancer cells. It has also been shown to have antimicrobial activity against various bacteria, including Staphylococcus aureus and Escherichia coli.

Mechanism Of Action

The mechanism of action of 2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone is not fully understood, but it is believed to work by inhibiting the activity of enzymes involved in various cellular processes. 2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the transmission of nerve impulses.
Biochemical and Physiological Effects:
2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. It has also been shown to inhibit the growth of blood vessels, which is important for the development of new drugs for cancer treatment. Additionally, 2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone has been shown to have anti-inflammatory properties, which could be useful in the treatment of various inflammatory diseases.

Advantages And Limitations For Lab Experiments

One of the main advantages of 2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone is its unique properties, which make it a promising candidate for the development of new drugs. 2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone is also relatively easy to synthesize, which makes it accessible to researchers. However, 2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone is also highly reactive and can be explosive, which makes it difficult to handle in the lab. Researchers must take appropriate safety precautions when working with 2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone.

Future Directions

There are many future directions for the study of 2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone. One area of research could be the development of new drugs based on 2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone. Researchers could also study the mechanism of action of 2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone in more detail to gain a better understanding of its potential applications. Additionally, researchers could study the toxicity of 2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone to determine its safety for use in humans.
Conclusion:
In conclusion, 2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone is a unique chemical compound that has gained significant attention in scientific research. Its potential applications in medicine, material science, and catalysis make it a promising candidate for future study. However, researchers must take appropriate safety precautions when working with 2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone due to its highly reactive nature. Further research is needed to fully understand the mechanism of action of 2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone and its potential applications in various fields.

Synthesis Methods

The synthesis of 2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone can be achieved through various methods, including the reaction between 4-chlorobenzyl azide and phenylacetyl chloride, followed by cyclization with sodium azide. Another method involves the reaction between 4-chlorobenzyl azide and phenylacetonitrile, followed by cyclization with sodium azide. Both methods yield 2-[5-(4-chlorophenyl)-1H-tetraazol-1-yl]-1-phenylethanone as a white crystalline solid.